Cas no 918502-74-6 (rac Enterodiol-13C3)

• Product Name: rac Enterodiol-13C3
• CAS No: 918502-74-6
• MF: C₁₈H₂₂O₄
• MW: 305.342850208282
• CID: 1059963
• PubChem ID: 71316342
• Update Time: 2025-05-20

rac Enterodiol-13C3 Chemical and Physical Properties

Names and Identifiers

• rac Enterodiol-13C3
• (+/-)-Enterodiol-13C3
• 2,3-bis[(3-hydroxyphenyl)methyl]butane-1,4-diol
• (2R,3R)-rel-2,3-Bis[(3-hydroxyphenyl)methyl]-1,4-butanediol-13C3
• (R*,R*)-( inverted exclamation markA)-2,3-Bis[(3-hydroxyphenyl)methyl]-1,4-butanediol-13C3
• 918502-74-6
• DTXSID70747697
• 2,3-Bis[(3-hydroxyphenyl)methyl](1,2,4-13C3)butane-1,4-diol
• 2,3-Bis[(3-hydroxyphenyl)methyl](1,2,4-~13~C_3_)butane-1,4-diol

• Inchi： 1S/C18H22O4/c19-11-15(7-13-3-1-5-17(21)9-13)16(12-20)8-14-4-2-6-18(22)10-14/h1-6,9-10,15-16,19-22H,7-8,11-12H2/i11+1,12+1,15+1
• InChI Key： DWONJCNDULPHLV-IPDAJEFHSA-N
• SMILES： O[13CH2][13CH](CC1C=CC=C(C=1)O)C([13CH2]O)CC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 305.16200
• Monoisotopic Mass: 305.162
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 80.92000
• LogP: 2.10000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans Dibenzylbutanediol lignans

Additional information on rac Enterodiol-13C3

Comprehensive Guide to rac Enterodiol-13C3 (CAS No. 918502-74-6): Properties, Applications, and Research Insights

rac Enterodiol-13C3 (CAS No. 918502-74-6) is a 13C-labeled isotopologue of enterodiol, a key lignan metabolite derived from plant-based sources. This compound has gained significant attention in nutritional research, metabolomics studies, and pharmacokinetic investigations due to its ability to serve as an internal standard for precise quantification. The 13C3 labeling enhances its utility in mass spectrometry-based analyses, making it invaluable for tracking metabolic pathways and absorption studies.

The growing interest in gut microbiome research and plant polyphenol metabolism has positioned rac Enterodiol-13C3 as a critical tool for scientists. Researchers frequently search for "stable isotope-labeled lignans" or "enterodiol tracer compounds" to understand how dietary components influence human health. This compound addresses these needs by providing a reliable reference material for LC-MS/MS methods and isotope dilution analysis.

From a chemical perspective, rac Enterodiol-13C3 exhibits identical physical properties to its natural counterpart but with three carbon atoms replaced by 13C isotopes. This modification doesn't alter its biological activity but significantly improves detection sensitivity in analytical workflows. The compound's molecular structure makes it particularly useful for studying enterolignan formation by gut microbiota, a hot topic in personalized nutrition research.

Recent applications of rac Enterodiol-13C3 include investigations into phytoestrogen metabolism and hormone-related cancer prevention - areas receiving substantial attention in the scientific community. Its use in dietary intervention studies helps clarify how plant lignans convert to bioactive metabolites like enterodiol and enterolactone in humans. These findings contribute to the booming field of functional food research and precision medicine approaches.

The market for isotopically labeled standards like rac Enterodiol-13C3 continues to expand, driven by increasing demand for accurate biomarker quantification in clinical and nutritional studies. Analytical laboratories frequently seek "high-purity 13C-labeled compounds" and "metabolite reference standards" to enhance their method validation protocols. This compound meets these requirements with typical purity levels exceeding 98%, making it suitable for GMP-compliant analyses.

Emerging research trends utilizing rac Enterodiol-13C3 include investigations into gut-brain axis interactions and microbiome modulation by dietary components. These studies align with current scientific interest in how plant-derived compounds influence metabolic health and chronic disease prevention. The compound's stability and detection characteristics make it ideal for long-term human cohort studies examining lignan metabolism patterns.

For researchers working with rac Enterodiol-13C3, proper storage at -20°C in amber vials is recommended to maintain stability. The compound shows excellent solubility in polar organic solvents, facilitating preparation of analytical standards. Its application spans various techniques including high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy for structural confirmation studies.

The development of rac Enterodiol-13C3 represents an important advancement in nutritional metabolomics, enabling more accurate assessment of lignan bioavailability and interindividual variability in metabolism. As interest grows in plant-based diets and their health effects, this 13C-labeled standard will continue playing a vital role in uncovering the mechanisms behind the beneficial effects of dietary lignans.

Future applications may see rac Enterodiol-13C3 employed in multi-omics studies that combine metabolomics with microbiome analysis to understand complete lignan transformation pathways. The compound's unique properties position it as an essential tool for advancing our knowledge of diet-gut-host interactions - one of the most exciting frontiers in contemporary nutritional science.